Cas no 98081-84-6 (Methyl 6-chloro-1H-indole-2-carboxylate)

• Product Name: Methyl 6-chloro-1H-indole-2-carboxylate
• CAS No: 98081-84-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD04966992
• CID: 803746
• PubChem ID: 4715032
• Update Time: 2025-04-19

Methyl 6-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-1H-indole-2-carboxylate
• 6-Chloro-1H-indole-2-carboxylic acid methyl ester
• 6-Chloro-2-indolecarboxylic acid methyl ester
• 2-carbmethoxy-6-chloroindole
• 6-chloro-2-methoxycarbonylindole
• methyl 5-chloro-2-indolecarboxylate
• methyl 6-chloroindole-2-carboxylate
• 98081-84-6
• RS-0324
• MFCD04966992
• CHEMBL4522621
• AKOS000123958
• CS-0150788
• A845804
• SCHEMBL5917452
• DTXSID00405819
• J-522542
• FT-0718165
• AB20863
• EN300-68399
• Z363993026
• HHDCCGVOJXWGEU-UHFFFAOYSA-N
• Methyl6-chloro-1H-indole-2-carboxylate
• DB-016843
• STK893407
• BBL020717

• MDL： MFCD04966992
• Inchi： 1S/C10H8ClNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3
• InChI Key： HHDCCGVOJXWGEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OC)NC=2C=1

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• Density: 1.381
• Boiling Point: 365.5℃ at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.647
• PSA: 42.09000
• LogP: 2.60790
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-chloro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives